Cas no 69123-93-9 (2(1H)-Pyrimidinone,4-amino-5-bromo-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-5-bromo-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-
• CAS No: 69123-93-9
• MF: C₉H₁₁BrFN₃O₄
• MW: 324.103744745255
• CID: 504716
• PubChem ID: 172392
• Update Time: 2025-08-03

2(1H)-Pyrimidinone,4-amino-5-bromo-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-5-bromo-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-
• 4-amino-5-bromo-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2'-Fluoro-5-bromo-aracytosine
• 4-Amino-5-Bromo-1-[(2R,3S,4R,5R)-3-Fluoro-4-Hydroxy-5-(Hydroxymethyl)Tetrahydrofuran-2-Yl]Pyrimidin-2-One; 4-Amino-5-Bromo-1-[(2R,3S,4R,5R)-3-Fluoro-4-Hydroxy-5-(Hydroxymethyl)-2-Tetrahydrofuranyl]-2-Pyrimidinone; 4-Amino-5-Bromo-1-[(2R,3S,4R,5R)-3-Fluoro-4-Hydroxy-5-Methylol-Tetrahydrofuran-2-Yl]Pyrimidin-2-One
• 2'-Deoxy-2'-fluoro-beta-D-arabinofuranosyl-5-bromocytosine
• 4-amino-5-bromo-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• 2'-Fluoro-5-bromo-1-beta-D-arabinofuranosylcytosine
• 69123-93-9
• DPTQLSGNVUCAMZ-BYPJNBLXSA-N
• A900449
• DTXSID60219191
• 4-amino-5-bromo-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-5-bromo-1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-
• 4-Amino-5-bromo-1-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• SCHEMBL720256
• 1-(2-Deoxy-2-fluoro-Beta-D-arabinofuranosyl)-5-bromocystine
• CHEMBL1213578

• Inchi： 1S/C9H11BrFN3O4/c10-3-1-14(9(17)13-7(3)12)8-5(11)6(16)4(2-15)18-8/h1,4-6,8,15-16H,2H2,(H2,12,13,17)/t4-,5+,6-,8-/m1/s1
• InChI Key： DPTQLSGNVUCAMZ-BYPJNBLXSA-N
• SMILES： BrC1C(N)=NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)F)=O

Computed Properties

• Exact Mass: 338.98700
• Monoisotopic Mass: 322.991697
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 2.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 513.3 ºC at 760 mmHg
• Flash Point: 264.3 ºC
• Refractive Index: 1.741
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 130.83000
• LogP: -0.92210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides